3,7-Dimethyloct-6-en-3-yl acetate

• CAS No.: 50373-60-9
• Molecular Formula: C12H22O2
• Molecular Weight: 198.30 g/mol
• IUPAC Name: 3,7-dimethyloct-6-en-3-yl acetate
• InChI: InChI=1S/C12H22O2/c1-6-12(5,14-11(4)13)9-7-8-10(2)3/h8H,6-7,9H2,1-5H3
• InChI Key: WLAIKFKCSAXVJL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CCC=C(C)C)OC(=O)C

Description

3,7-Dimethyloct-6-en-3-yl acetate is a terpene-derived ester characterized by an eight-carbon backbone (octene) with methyl substituents at positions 3 and 7, a double bond at position 6, and an acetate group at position 3. This structural configuration imparts distinct olfactory properties, often associated with floral, citrus, or fruity notes, making it valuable in fragrance and flavor industries . Its synthesis typically involves esterification of the corresponding alcohol (3,7-dimethyloct-6-en-3-ol) with acetic acid or acetylating agents under catalytic conditions.

Chemical Reactions Analysis

EINECS 256-559-8 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include sodium borohydride and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

EINECS 256-559-8 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biochemical assays and studies involving cellular processes.

Medicine: Investigated for its potential therapeutic effects and used in drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of EINECS 256-559-8 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their structure and function. This interaction can lead to changes in cellular processes and biochemical pathways, resulting in the desired therapeutic or industrial outcomes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural and functional differences between 3,7-dimethyloct-6-en-3-yl acetate and analogous compounds.

Table 1: Comparative Analysis of 3,7-Dimethyloct-6-en-3-yl Acetate and Related Compounds

Compound Name	IUPAC Name	Molecular Formula	Molecular Weight (g/mol)	Key Characteristics/Applications	References
3,7-Dimethyloct-6-en-3-yl acetate	3,7-Dimethyloct-6-en-3-yl acetate	C₁₂H₂₂O₂	198.30	Floral/fruity fragrance component
3,7-Dimethyloct-6-en-1-yl acetate	3,7-Dimethyloct-6-en-1-yl acetate	C₁₂H₂₂O₂	198.30	Mild, woody odor; used in flavorings
3,7-Dimethyloct-6-en-2-yl acetate	3,7-Dimethyloct-6-en-2-yl acetate	C₁₂H₂₂O₂	198.30	Citrus-like aroma; potential insect repellent
2-Methyl-6-methylideneoct-7-en-2-yl acetate	2-Methyl-6-methylideneoct-7-en-2-yl acetate	C₁₃H₂₀O₂	214.29	Specialty chemicals and polymer additives
Isopropyl 3,7-dimethyloct-6-enoate	Propan-2-yl 3,7-dimethyloct-6-enoate	C₁₃H₂₄O₂	212.33	Longer-chain ester; niche industrial uses
3,7-Dimethyloct-6-en-2-yl formate	3,7-Dimethyloct-6-en-2-yl formate	C₁₁H₂₀O₂	184.27	Volatile fragrance; shorter shelf-life

Structural Isomers: Positional Variations of the Acetate Group

• 3,7-Dimethyloct-6-en-1-yl acetate (C₁₂H₂₂O₂): The acetate group at position 1 reduces steric hindrance, resulting in a milder, woodier odor compared to the 3-yl isomer. This compound is often employed in flavor formulations due to its subtlety .
• 3,7-Dimethyloct-6-en-2-yl acetate (C₁₂H₂₂O₂): The acetate at position 2 enhances volatility, yielding a sharper citrus-like profile. Preliminary studies suggest repellent properties against insects .
• Target Compound (3-yl acetate): The 3-yl substitution optimizes interaction with olfactory receptors, creating a balanced floral-fruity note preferred in perfumery .

Functional Group Modifications: Ester Variants

• 3,7-Dimethyloct-6-en-2-yl formate (C₁₁H₂₀O₂): Replacing acetate with formate (HCOO⁻) increases volatility but reduces stability, limiting its use to short-lived fragrance applications .
• Isopropyl 3,7-dimethyloct-6-enoate (C₁₃H₂₄O₂): The bulkier isopropyl group increases hydrophobicity, favoring use in non-polar solvents or plasticizers .

Skeletal Modifications: Altered Carbon Frameworks

• 2-Methyl-6-methylideneoct-7-en-2-yl acetate (C₁₃H₂₀O₂): The methylidene group at position 6 and additional methyl at position 2 create a rigid structure, suitable for polymer cross-linking or specialty resins .